Cas no 808119-26-8 (GLYCINE, N-[(1-CHLORO-4-HYDROXY-6,7-DIPHENOXY-3-ISOQUINOLINYL)CARBONYL]-)

• Product Name: GLYCINE, N-[(1-CHLORO-4-HYDROXY-6,7-DIPHENOXY-3-ISOQUINOLINYL)CARBONYL]-
• CAS No: 808119-26-8
• MF: C₂₄H₁₇ClN₂O₆
• MW: 464.854585409164
• CID: 3437776
• PubChem ID: 11419901
• Update Time: 2025-04-21

GLYCINE, N-[(1-CHLORO-4-HYDROXY-6,7-DIPHENOXY-3-ISOQUINOLINYL)CARBONYL]- Chemical and Physical Properties

Names and Identifiers

• GLYCINE, N-[(1-CHLORO-4-HYDROXY-6,7-DIPHENOXY-3-ISOQUINOLINYL)CARBONYL]-
• DB-096640
• 808119-26-8
• SCHEMBL522602
• QMPBXOCKGUYVRW-UHFFFAOYSA-N
• [(1-chloro-4-hydroxy-6,7-diphenoxy-isoquinoline-3-carbonyl)-amino]-acetic acid

• Inchi： 1S/C24H17ClN2O6/c25-23-17-12-19(33-15-9-5-2-6-10-15)18(32-14-7-3-1-4-8-14)11-16(17)22(30)21(27-23)24(31)26-13-20(28)29/h1-12,30H,13H2,(H,26,31)(H,28,29)
• InChI Key： QMPBXOCKGUYVRW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(C1=C(O)C2=C(C(Cl)=N1)C=C(OC1=CC=CC=C1)C(OC1=CC=CC=C1)=C2)=O

Computed Properties

• Exact Mass: 464.0775140Da
• Monoisotopic Mass: 464.0775140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 118Ų